Cas no 52776-76-8 (4-Methyl-N-pyridin-2-yl-benzenesulfonamide)

4-Methyl-N-pyridin-2-yl-benzenesulfonamide is a sulfonamide derivative featuring a methyl-substituted benzene ring and a pyridin-2-yl amine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for designing biologically active molecules. Its structural features, including the sulfonamide group and aromatic systems, may contribute to interactions with target proteins, making it valuable for drug discovery applications. The compound's well-defined chemical properties and stability under standard conditions facilitate its use in synthetic and mechanistic studies. It is typically employed as an intermediate in the development of novel therapeutic agents or as a reference standard in analytical chemistry.

4-Methyl-N-pyridin-2-yl-benzenesulfonamide structure

52776-76-8 structure

Product Name:4-Methyl-N-pyridin-2-yl-benzenesulfonamide

CAS No:52776-76-8

MF:C₁₂H₁₂N₂O₂S

MW:248.300881385803

MDL:MFCD00138028

CID:358826

PubChem ID:402911

Update Time:2025-10-19

4-Methyl-N-pyridin-2-yl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-methyl-N-2-pyridinyl-
- 4-methyl-N-pyridin-2-ylbenzenesulfonamide
- 4-Methyl-N-(2-pyridyl)benzenesulfonamide
- AKOS000445946
- Oprea1_870892
- NSC717233
- Oprea1_590719
- AE-848/00888051
- 4-methyl-N-(2-pyridinyl)benzenesulfonamide
- SCHEMBL15215659
- Cambridge id 5109392
- 4-methyl-N-(pyridin-2-yl)benzenesulfonamide
- CCA77676
- 4-methyl-N-(pyridin-2-yl)benzene-1-sulfonamide
- 4-Methyl-N-pyridin-2-yl-benzenesulfonamide
- 52776-76-8
- CBDivE_006448
- 2-AMINO-TOSYL PYRIDINE
- N-(p-tosyl)-2-aminopyridine
- Z45654206
- NSC-717233
- MFCD00138028
- BS-50853
- DTXSID50328029
- SY274162
- F75517
- CS-0281427
- STK226777
- MDL： MFCD00138028
- Inchi： 1S/C12H12N2O2S/c1-10-5-7-11(8-6-10)17(15,16)14-12-4-2-3-9-13-12/h2-9H,1H3,(H,13,14)
- InChI Key： QOEDVXAZNHMVLV-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CN=1)(=O)=O

Computed Properties

Exact Mass: 248.06206
Monoisotopic Mass: 248.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 415.0±47.0 °C at 760 mmHg
Flash Point: 204.8±29.3 °C
PSA: 59.06
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Methyl-N-pyridin-2-yl-benzenesulfonamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Methyl-N-pyridin-2-yl-benzenesulfonamide Pricemore >>

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Chemenu	CM362451-250mg	4-Methyl-N-(pyridin-2-yl)benzenesulfonamide	52776-76-8	95%+	250mg	$60	2022-06-11
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eNovation Chemicals LLC	Y1196108-5g	4-Methyl-N-(2-pyridyl)benzenesulfonamide	52776-76-8	95%	5g	$825	2024-07-19
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